Cas no 1408327-48-9 (5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one)

5-Methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a fused pyrazolo-pyrazine core with a nitro substituent at the 2-position and a methyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the pyrazine moiety contributes to its potential as a scaffold for bioactive molecules. Its rigid bicyclic framework offers stability and selectivity in coupling reactions. The compound is particularly useful in the development of pharmacologically active agents, including kinase inhibitors and antimicrobial compounds, due to its ability to modulate electronic and steric interactions.

5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one structure

1408327-48-9 structure

Product Name:5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one

CAS No:1408327-48-9

MF:C₇H₈N₄O₃

MW:196.163

MDL:MFCD22690143

CID:2125042

PubChem ID:71500093

Update Time:2025-06-12

5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
- 5-methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
- 5-methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one
- SCHEMBL20400250
- CS-0061771
- 1408327-48-9
- AKOS027251852
- DS-10226
- DB-333106
- MDL： MFCD22690143
- Inchi： InChI=1S/C7H8N4O3/c1-9-2-3-10-5(7(9)12)4-6(8-10)11(13)14/h4H,2-3H2,1H3
- InChI Key： UCMRDSZKWYVAJE-UHFFFAOYSA-N
- SMILES： CN1CCN2C(=CC(=N2)[N+](=O)[O-])C1=O

Computed Properties

Exact Mass: 196.05964013g/mol
Monoisotopic Mass: 196.05964013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 84Å²

5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LF699-200mg	5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one	1408327-48-9	95+%	200mg	974.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LF699-50mg	5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one	1408327-48-9	95+%	50mg	374.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LF699-100mg	5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one	1408327-48-9	95+%	100mg	1016CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LF699-250mg	5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one	1408327-48-9	95+%	250mg	2163CNY	2021-05-08
eNovation Chemicals LLC	Y1221768-1g	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95%	1g	$400	2024-06-03
Chemenu	CM249285-100mg	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95%	100mg	$***	2023-03-30
eNovation Chemicals LLC	D755185-250mg	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95+%	250mg	$100	2024-06-06
Chemenu	CM249285-250mg	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95%	250mg	$***	2023-03-30
Chemenu	CM249285-1g	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95%	1g	$***	2023-03-30
Alichem	A099001969-1g	5-Methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	1408327-48-9	95%	1g	590.85 USD	2021-06-01